Cas no 1340182-72-0 (4-[(Oxolan-2-yl)methoxy]cyclohexan-1-amine)

• Product Name: 4-[(Oxolan-2-yl)methoxy]cyclohexan-1-amine
• CAS No: 1340182-72-0
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 5799028
• PubChem ID: 62806705
• Update Time: 2025-06-08

4-[(Oxolan-2-yl)methoxy]cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-[(oxolan-2-yl)methoxy]cyclohexan-1-amine
• EN300-5024551
• AKOS012101862
• 1340182-72-0
• 4-[(Oxolan-2-yl)methoxy]cyclohexan-1-amine

• Inchi： 1S/C11H21NO2/c12-9-3-5-10(6-4-9)14-8-11-2-1-7-13-11/h9-11H,1-8,12H2
• InChI Key： POHKYBHQROZHJK-UHFFFAOYSA-N
• SMILES： O(CC1CCCO1)C1CCC(CC1)N

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 44.5Ų

Additional information on 4-[(Oxolan-2-yl)methoxy]cyclohexan-1-amine

4-[(Oxolan-2-yl)methoxy]cyclohexan-1-amine: A Comprehensive Overview

4-[(Oxolan-2-yl)methoxy]cyclohexan-1-amine (CAS No. 1340182-72-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclohexane and oxolan structures, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of 4-[(Oxolan-2-yl)methoxy]cyclohexan-1-amine.

Chemical Structure and Properties

The chemical structure of 4-[(Oxolan-2-yl)methoxy]cyclohexan-1-amine is defined by its cyclohexane ring and an oxolan (tetrahydrofuran) moiety. The methoxy group attached to the cyclohexane ring and the amine functionality at the 1-position contribute to its unique properties. The compound has a molecular formula of C₁₁H₂₁NO₂ and a molecular weight of 199.30 g/mol. Its solubility in various organic solvents, such as ethanol and dimethyl sulfoxide (DMSO), makes it suitable for use in both in vitro and in vivo studies.

Synthesis Methods

The synthesis of 4-[(Oxolan-2-yl)methoxy]cyclohexan-1-amine can be achieved through several routes, each with its own advantages and challenges. One common method involves the reaction of cyclohexanone with an appropriate oxolan derivative, followed by reduction to form the amine. Another approach involves the nucleophilic substitution of a halogenated cyclohexane derivative with an oxolan-based nucleophile, followed by amination. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, such as using catalysts derived from renewable resources.

Biological Activities

Research on 4-[(Oxolan-2-yl)methoxy]cyclohexan-1-amine has revealed several interesting biological activities that make it a valuable compound for pharmaceutical development. Studies have shown that this compound exhibits potent anti-inflammatory effects, making it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Additionally, preliminary data suggest that it may have neuroprotective properties, which could be beneficial in the treatment of neurodegenerative disorders like Alzheimer's disease.

Clinical Potential

The clinical potential of 4-[(Oxolan-2-yl)methoxy]cyclohexan-1-amine is currently being explored through various preclinical studies. In animal models, the compound has demonstrated efficacy in reducing inflammation and improving cognitive function. These findings have prompted further investigation into its safety and efficacy in human trials. Ongoing clinical trials are evaluating its use in treating chronic inflammatory conditions and neurodegenerative diseases.

Current Research Trends

The latest research on 4-[(Oxolan-2-yl)methoxy]cyclohexan-1-amine has focused on optimizing its pharmacological properties and exploring new therapeutic applications. One area of interest is the development of prodrugs that can enhance the bioavailability and reduce the side effects of the compound. Another area of research involves combining 4-[(Oxolan-2-y)l)methoxy]cyclohexan-1-amines with other therapeutic agents to achieve synergistic effects.

Conclusion

In conclusion, 4-[(Oxolan)-2-y)methoxy]cyclohexananeamine (CAS No. 1340182a72-a0) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a promising candidate for treating various diseases, particularly those involving inflammation and neurodegeneration. As research continues to advance, it is likely that new applications and improved formulations will emerge, further enhancing its therapeutic value.